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Compound of Interest

Compound Name: Decan-2-one-d5

Cat. No.: B12370297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and

application protocols for Decan-2-one-d5 (CAS: 55320-60-0). This deuterated ketone is

primarily utilized as an internal standard in quantitative mass spectrometry analyses, offering a

reliable method for the accurate determination of its non-labeled analogue and related

compounds.

Chemical and Physical Properties
Decan-2-one-d5 shares most of its physical and chemical properties with its non-deuterated

counterpart, Decan-2-one. The primary difference is its increased molecular weight due to the

presence of five deuterium atoms. Key quantitative data are summarized below.

Table 1: Physical and Chemical Properties of Decan-2-one-d5 and Decan-2-one
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Property Decan-2-one-d5 Decan-2-one Source(s)

CAS Number 55320-60-0 693-54-9 [1][2]

Molecular Formula C₁₀H₁₅D₅O C₁₀H₂₀O [1][2]

Molecular Weight 161.30 g/mol 156.27 g/mol [1][2]

Physical State Colorless clear liquid Colorless clear liquid [2][3]

Boiling Point ~211 °C 211 °C [3]

Melting Point ~3.5 °C 3.5 °C [3]

Flash Point ~86 °C 86 °C [3]

Density ~0.82 g/cm³ 0.82 g/cm³ [3]

Isotopic Enrichment ≥98 atom % D N/A

Chemical Purity ≥98% N/A

Note: Properties for Decan-2-one-d5 are estimated based on the non-deuterated form, as

specific experimental data for the deuterated version is limited. The key difference lies in the

molecular weight.

Safety and Hazard Information
Based on available safety data sheets for the non-deuterated analogue and information from

suppliers of the deuterated compound, Decan-2-one-d5 is considered to have a low hazard

profile. One supplier classifies the material as non-hazardous for transport.[4] However, as with

any chemical, appropriate precautions should be taken.

Table 2: GHS Hazard and Precautionary Statements (based on Decan-2-one)
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Category Code Statement Source(s)

Hazard H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[3]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[3]

P264
Wash skin thoroughly

after handling.
[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[3]

P501 Dispose of

contents/container to

[3]
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an approved waste

disposal plant.

Table 3: Toxicological Data Summary

Endpoint Data Source(s)

Acute Toxicity

No data available for Decan-2-

one-d5. The non-deuterated

form is expected to have low

acute toxicity.

[3]

Routes of Exposure
Inhalation, eye contact, skin

contact, ingestion.
[3]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.
[5]

Handling Precautions and First Aid
Proper laboratory practices are essential when handling Decan-2-one-d5 to minimize exposure

and ensure safety.

Engineering Controls
Use only in a well-ventilated area, preferably within a chemical fume hood.[3] Facilities should

be equipped with an eyewash station and a safety shower.[3]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[3]

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

Body Protection: Wear a standard laboratory coat.
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Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.[3] Keep away from sources of ignition.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[3] The compound is stable if stored under recommended

conditions.[4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[3] Get medical advice if skin irritation occurs.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention if

irritation persists.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[3]

Experimental Protocols: Use as an Internal Standard
Decan-2-one-d5 is an ideal internal standard for isotope dilution mass spectrometry. Its

chemical behavior is nearly identical to the analyte (Decan-2-one), but it is distinguishable by

its mass-to-charge ratio (m/z).

Preparation of Stock and Working Solutions
Stock Solution (e.g., 1 mg/mL): Accurately weigh a precise amount of Decan-2-one-d5.

Dissolve it in a class A volumetric flask using a suitable solvent (e.g., methanol or

acetonitrile) to achieve the target concentration.

Working Solution (e.g., 10 µg/mL): Perform a serial dilution of the stock solution to create a

working solution at a concentration appropriate for spiking into samples. The final
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concentration in the analytical sample should be comparable to the expected analyte

concentration.

Sample Preparation and Analysis
Sample Spiking: Add a known volume of the Decan-2-one-d5 working solution to each

sample, blank, and calibration standard at the beginning of the sample preparation process.

Sample Extraction: Perform the sample extraction procedure (e.g., protein precipitation,

liquid-liquid extraction, or solid-phase extraction) as required by the specific matrix and

analyte. The presence of the internal standard helps to normalize for any analyte loss during

this process.

LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method.

Monitor the specific mass transitions for both the analyte (Decan-2-one) and the internal

standard (Decan-2-one-d5).

Quantification: Calculate the analyte concentration by determining the peak area ratio of the

analyte to the internal standard and comparing it against a calibration curve constructed

using the same ratio.

Visualizations
The following diagrams illustrate key workflows and logical relationships relevant to the

handling and use of Decan-2-one-d5.
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Preparation & Handling Spill Response

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Handle Chemical
(Weighing, Diluting)

Store in Tightly Sealed Container
(Cool, Dry, Ventilated Area) Dispose of Waste Properly

Accidental Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Contain & Absorb with Inert Material

Collect and Place in Waste Container

Click to download full resolution via product page

Caption: General Laboratory Safety and Spill Response Workflow.
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Chemical Risk Assessment

1. Hazard Identification
(Skin/Eye Irritant)

2. Exposure Assessment
(Inhalation, Dermal Contact)

Potential for

3. Risk Characterization
(Low risk with proper PPE)

Leads to

4. Control Measures
(Fume Hood, Gloves, Goggles)

Requires

Click to download full resolution via product page

Caption: Logical Flow for Chemical Risk Assessment.
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Caption: Experimental Workflow for Use as an Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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